Cas no 19241-24-8 (4-tert-Butylphenyl Isothiocyanate)
19241-24-8 structure
Product Name:4-tert-Butylphenyl Isothiocyanate
CAS No:19241-24-8
MF:C11H13NS
MW:191.29262137413
MDL:MFCD00022059
CID:196747
PubChem ID:253661432
Update Time:2025-04-19
4-tert-Butylphenyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1,1-dimethylethyl)-4-isothiocyanato-
- 4-tert-Butylphenyl Isothiocyanate
- Isothiocyanic Acid 4-tert-Butylphenyl Ester
- 4-(tert-Butyl)phenyl isothiocyanate
- p-t-Butylphenyl Isothiocyanate
- RARECHEM AQ A4 0120
- 4-t-Butylphenyl Isothiocyanate
- 1-tert-Butyl-4-isothiocyanatobenzene
- 4-tert-Butylphenyl isothiocyate, 99%
- Benzene, 1-(1,1-dimethylethyl)-4-isothiocyanato-
- 1-(tert-butyl)-4-isothiocyanatobenzene
- 19241-24-8
- A813571
- AKOS009158313
- SY050403
- FT-0619512
- 4-t-Butylphenyl isothiocyanate
- 4-tert-butylPHENylisoTHIOCYANATE
- 4-tert-Butylphenyl isothiocyanate, AldrichCPR
- PS-10279
- 4-tert-butylphenyl-isothiocyanate
- 4-t-butylphenylisothiocyanate
- B4984
- Benzyl2-chloroethylsulphide
- SCHEMBL1434985
- 1-tert-butyl-4-isothiocyanato-benzene
- DTXSID80172830
- 1-tert-Butyl-4-isothiocyanatobenzene #
- MFCD00022059
- DB-026271
-
- MDL： MFCD00022059
- Inchi： 1S/C11H13NS/c1-11(2,3)9-4-6-10(7-5-9)12-8-13/h4-7H,1-3H3
- InChI Key： OCGNNCBNRBTUCG-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 191.07700
- Monoisotopic Mass: 191.07687
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 44.4
Experimental Properties
- Color/Form: Uncertain
- Density: 0.96
- Melting Point: 37.0 to 41.0 deg-C
- Boiling Point: 277°C(lit.)
- Flash Point: 122.8 °C
- Refractive Index: 1.531
- PSA: 44.45000
- LogP: 3.71840
- Sensitiveness: Sensitive to humidity
- Solubility: Uncertain
4-tert-Butylphenyl Isothiocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301+H331,H315,H319,H335
- Warning Statement： P261,P264,P270,P271,P280,P301+P310+P330,P302+P350,P304+P340+P311,P305+P351+P338,P312,P332+P313,P337+P313,P362,P403+P233,P405,P501
- Hazardous Material transportation number：2811
- Hazard Category Code： 20/21/22-36/37/38-43
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：KEEP COLD, LACHRYMATOR, TOXIC
- PackingGroup：III
- Storage Condition：0-10°C
- Risk Phrases：R20/21/22
- Safety Term：S26;S36/37/39
4-tert-Butylphenyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-tert-Butylphenyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008756-1g |
4-tert-Butylphenyl isothiocyanate |
19241-24-8 | 98% | 1g |
￡28.00 | 2022-03-01 | |
| Fluorochem | 008756-100g |
4-tert-Butylphenyl isothiocyanate |
19241-24-8 | 98% | 100g |
￡652.00 | 2022-03-01 | |
| Fluorochem | 008756-5g |
4-tert-Butylphenyl isothiocyanate |
19241-24-8 | 98% | 5g |
￡76.00 | 2022-03-01 | |
| Fluorochem | 008756-25g |
4-tert-Butylphenyl isothiocyanate |
19241-24-8 | 98% | 25g |
￡225.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006406-1g |
4-tert-Butylphenyl Isothiocyanate |
19241-24-8 | 97% | 1g |
893.0CNY | 2021-07-07 | |
| Ambeed | A977087-1g |
4-tert-Butylphenylisothiocyanate |
19241-24-8 | 98% | 1g |
$17.0 | 2025-02-21 | |
| Ambeed | A977087-5g |
4-tert-Butylphenylisothiocyanate |
19241-24-8 | 98% | 5g |
$46.0 | 2025-02-21 | |
| Ambeed | A977087-25g |
4-tert-Butylphenylisothiocyanate |
19241-24-8 | 98% | 25g |
$167.0 | 2025-02-21 | |
| Apollo Scientific | OR30261-1g |
4-(tert-Butyl)phenyl isothiocyanate |
19241-24-8 | 1g |
£15.00 | 2025-02-19 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032167-1g |
4-tert-Butylphenyl Isothiocyanate |
19241-24-8 | 98% | 1g |
￥239 | 2024-05-25 |
4-tert-Butylphenyl Isothiocyanate Related Literature
-
S. Antony Savarimuthu,D. G. Leo Prakash,S. Augustine Thomas,Thirumanavelan Gandhi,Mrinal K. Bera Org. Biomol. Chem. 2020 18 3552
-
Miaomiao Zhu,Tianyu Li,Zhengqi Chai,Junnian Wei,Ze-Jie Lv,Wen-Xiong Zhang Inorg. Chem. Front. 2023 10 630
-
Tu Yao,Pengfei Xu,Xin Xu Dalton Trans. 2019 48 7743
19241-24-8 (4-tert-Butylphenyl Isothiocyanate) Related Products
- 78290-46-7(1-cyclohexyl-4-isothiocyanato-benzene)
- 26328-58-5(Benzene, 1-isothiocyanato-4-(phenylmethyl)-)
- 70393-58-7(Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-)
- 18856-63-8(4-Ethylphenyl isothiocyanate)
- 121219-38-3(Bicyclo[2.2.2]octane,1-hexyl-4-(4-isothiocyanatophenyl)-)
- 19241-20-4(3-Ethylphenyl isothiocyanate)
- 92412-66-3(benzene, 1-(trans-4-ethylcyclohexyl)-4-isothiocyanato-)
- 89007-45-4(4-Isopropylphenyl isothiocyanate)
- 301683-97-6(benzene, 1-(trans-4-dodecylcyclohexyl)-4-isothiocyanato-)
- 2798-05-2(4,4'-diisothiocyanatodiphenylmethane)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
